Cas no 691401-07-7 (4-Pyrimidinamine, 6-chloro-2-(1-methylethyl)-)

• Product Name: 4-Pyrimidinamine, 6-chloro-2-(1-methylethyl)-
• CAS No: 691401-07-7
• MF: C₇H₁₀ClN₃
• MW: 171.627399921417
• CID: 4148256
• PubChem ID: 75132211
• Update Time: 2025-06-13

4-Pyrimidinamine, 6-chloro-2-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinamine, 6-chloro-2-(1-methylethyl)-
• 6-chloro-2-isopropylpyrimidin-4-amine
• ALBB-034436
• 6-chloro-2-isopropyl-4-pyrimidinamine
• SCHEMBL4586148
• 6-chloro-2-(propan-2-yl)pyrimidin-4-amine
• DA-03544
• 6-chloro-2-propan-2-ylpyrimidin-4-amine
• AKOS019522148
• 691401-07-7

• Inchi： 1S/C7H10ClN3/c1-4(2)7-10-5(8)3-6(9)11-7/h3-4H,1-2H3,(H2,9,10,11)
• InChI Key： KOQKKNKJWWQVDH-UHFFFAOYSA-N
• SMILES： C1(C(C)C)=NC(Cl)=CC(N)=N1

Computed Properties

• Exact Mass: 171.0563250Da
• Monoisotopic Mass: 171.0563250Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 51.8Ų

Additional information on 4-Pyrimidinamine, 6-chloro-2-(1-methylethyl)-

Comprehensive Overview of 4-Pyrimidinamine, 6-chloro-2-(1-methylethyl)- (CAS No. 691401-07-7)

4-Pyrimidinamine, 6-chloro-2-(1-methylethyl)-, with the CAS number 691401-07-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyrimidine family, a class of heterocyclic aromatic organic compounds that are pivotal in various biochemical processes. The presence of the 6-chloro and 2-(1-methylethyl) substituents makes this molecule particularly interesting for its potential applications in drug discovery and material science.

In recent years, the demand for pyrimidine derivatives has surged due to their versatility in medicinal chemistry. Researchers are increasingly focusing on 6-chloro-2-isopropylpyrimidin-4-amine (a common synonym) as a building block for synthesizing novel therapeutic agents. Its unique structure allows for modifications that can enhance bioavailability, target specificity, and metabolic stability. This aligns with the growing trend in precision medicine and personalized therapeutics, where tailored molecular designs are crucial.

The compound's CAS No. 691401-07-7 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and combinatorial chemistry. Users often inquire about its synthetic routes, physicochemical properties, and safety profiles. For instance, its melting point, solubility, and stability under various conditions are critical for formulation scientists. Additionally, the compound's role in catalysis and material science is a hot topic, especially in the development of advanced functional materials.

Another area of interest is the environmental impact of chlorinated pyrimidines. With increasing regulatory scrutiny on sustainable chemistry, researchers are exploring greener synthesis methods for 4-Pyrimidinamine, 6-chloro-2-(1-methylethyl)-. Questions about its biodegradability and eco-toxicity are common in online forums, highlighting the need for balanced discussions between efficacy and environmental safety.

From a commercial perspective, 691401-07-7 is often listed in catalogs of fine chemical suppliers, catering to the needs of contract research organizations (CROs) and pharmaceutical companies. Its pricing, purity grades, and availability in bulk quantities are frequently searched keywords. The compound's potential as an intermediate in the synthesis of antiviral and anticancer agents further drives its market demand.

In summary, 4-Pyrimidinamine, 6-chloro-2-(1-methylethyl)- (CAS No. 691401-07-7) is a multifaceted compound with broad applications in drug development, material science, and agrochemistry. Its structural features and functional groups make it a valuable asset in modern synthetic chemistry. As research continues to uncover new uses, this compound is poised to remain a focal point in scientific and industrial discussions.